Cas no 862700-37-6 (methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate)

• Product Name: methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• CAS No: 862700-37-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD27977593
• CID: 1847369
• PubChem ID: 18453395
• Update Time: 2025-06-07

methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (1R,3R)-rel-
• (1S,3S)-N-BOC-1-AMINOCYCLOPENTANE-3-CARBOXYLIC ACID METHYL ESTER
• methyl (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• methyl (1S,3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
• ST50825900
• (1S,3S)-Methyl 3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• methyl (1R,3R)-rel-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• P10228
• M
• methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• (1R,3R)-3-tert-Butoxycarbonylamino-cyclopentanecarboxylic acid methyl ester
• (1R,3R)-Methyl3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• METHYL (1R,3R)-3-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOPENTANE-1-CARBOXYLATE
• methyl (1R,3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
• CS-0049310
• CS-0368676
• METHYL (1R,3R)-REL-3-{[(TERT-BUTOXY)CARBONYL]AMINOCYCLOPENTANE-1-CARBOXYLATE
• Methyl (1R,3R)-3-(Boc-amino)cyclopentane-1-carboxylate
• 489446-72-2
• trans-Methyl 3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• METHYL (1R,3R)-3-{[(TERT-BUTOXY)CARBONYL]AMINOCYCLOPENTANE-1-CARBOXYLATE
• SCHEMBL3906313
• Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,3R)-rel-
• P16716
• ZZGMDDXYOHHJMT-RKDXNWHRSA-N
• methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
• Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (1R,3R)-
• (1R,3R)-Methyl 3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• MFCD02259729
• 862700-37-6
• MFCD27977593
• PS-1013
• rel-(1R,3R)-Methyl 3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
• P16223
• Methyl (1r,3r)-3-([(tert-butoxy)carbonyl]amino)cyclopentane-1-carboxylate
• AKOS016340729
• Methyl (1R,3R)-rel-3-{[(t-butoxy)carbonyl]aminocyclopentane-1-carboxylate

• MDL： MFCD27977593
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-9-6-5-8(7-9)10(14)16-4/h8-9H,5-7H2,1-4H3,(H,13,15)/t8-,9-/m0/s1
• InChI Key： ZZGMDDXYOHHJMT-IUCAKERBSA-N
• SMILES： O(C)C([C@H]1CC[C@@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate

Methyl Trans-3-{[(tert-Butoxy)carbonyl]amino}cyclopentane-1-carboxylate (CAS No. 862700-37-6): An Overview

Methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate (CAS No. 862700-37-6) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound, often referred to as Boc-protected cyclopentylglycine methyl ester, is a key intermediate in the synthesis of various biologically active molecules and drug candidates. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the cyclopentane ring, make it an essential building block in the development of novel therapeutic agents.

The Boc protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. This protecting group can be easily removed under acidic conditions, making it a valuable tool for the sequential synthesis of complex molecules. The cyclopentane ring, on the other hand, provides a rigid structure that can influence the conformational properties of the final product, which is crucial for optimizing biological activity and pharmacokinetic properties.

Recent research has highlighted the importance of methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a precursor to synthesize potent inhibitors of protein-protein interactions (PPIs), which are involved in numerous pathological processes, including cancer and neurodegenerative diseases. The ability to modulate PPIs with high selectivity and potency has opened new avenues for drug discovery and development.

In another study, researchers at a leading pharmaceutical company utilized methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate to develop a series of small molecules that exhibit strong binding affinity to G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in cellular signaling and are targets for many approved drugs. The synthesized compounds showed promising results in preclinical studies, demonstrating their potential as lead candidates for further optimization and clinical evaluation.

The synthetic versatility of methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate has also been leveraged in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. By incorporating this compound into prodrug designs, researchers have been able to improve the solubility, stability, and bioavailability of therapeutic agents, thereby enhancing their therapeutic efficacy and reducing side effects.

In addition to its applications in drug discovery and development, methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate has found use in other areas of chemical research. For example, it has been employed as a chiral auxiliary in asymmetric synthesis, enabling the selective formation of enantiomerically pure compounds. This is particularly important in the pharmaceutical industry, where enantiomeric purity is often required to ensure safety and efficacy.

The safety profile of methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in various biological systems. These properties are essential for its application in drug development and other biomedical research areas.

In conclusion, methyl trans-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate (CAS No. 862700-37-6) is a highly valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and medicinal chemistry. Its unique structural features and favorable properties make it an indispensable tool for researchers working on the development of novel therapeutic agents and other advanced materials. As ongoing research continues to uncover new possibilities for its use, this compound is likely to remain at the forefront of scientific innovation in the coming years.